Cas no 946246-84-0 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxy-5-methylbenzene-1-sulfonamide)

• Product Name: N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxy-5-methylbenzene-1-sulfonamide
• CAS No: 946246-84-0
• MF: C₂₂H₂₂N₂O₅S
• MW: 426.485484600067
• CID: 5513287
• Update Time: 2025-10-29

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxy-5-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2-methoxy-5-methylbenzenesulfonamide
• N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxy-5-methylbenzene-1-sulfonamide

• Inchi： 1S/C22H22N2O5S/c1-15-7-10-19(28-2)21(13-15)30(26,27)23-17-8-9-18-16(14-17)5-3-11-24(18)22(25)20-6-4-12-29-20/h4,6-10,12-14,23H,3,5,11H2,1-2H3
• InChI Key： ZXDORIBGWFFUEN-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2=CC=CO2)=O)(=O)=O)=CC(C)=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxy-5-methylbenzene-1-sulfonamide

Introduction to N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 946246-84-0)

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 946246-84-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by the presence of multiple functional groups, including a furan-2-carbonyl moiety and a tetrahydroquinoline scaffold. These structural features contribute to its unique chemical properties and biological interactions. The furan-2-carbonyl group is known for its ability to participate in hydrogen bonding and π-stacking interactions, which can influence the compound's solubility and binding affinity to biological targets.

The tetrahydroquinoline ring system is another key feature of this molecule. Tetrahydroquinolines have been widely studied for their potential as pharmacophores in various therapeutic areas, including central nervous system disorders and anticancer agents. The presence of a sulfonamide group at the 1-position further enhances the compound's pharmacological profile by increasing its water solubility and improving its bioavailability.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential drug candidates. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 946246-84-0) suggests that it may exhibit similar activities.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the tetrahydroquinoline scaffold and the sulfonamide group creates a versatile platform for further chemical modification and optimization. Researchers have been exploring various synthetic strategies to modify this molecule in order to enhance its biological activity and reduce any potential side effects.

Recent studies have shown that derivatives of tetrahydroquinolines can interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. For example, some tetrahydroquinoline derivatives have been found to inhibit kinases and other enzymes that are overexpressed in cancer cells. Similarly, sulfonamide derivatives have shown promise in treating inflammatory diseases by modulating the activity of inflammatory cytokines.

The furan-2-carbonyl group in N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 946246-84-0) also plays a crucial role in determining its biological activity. This group can form hydrogen bonds with polar residues in protein binding pockets, thereby enhancing the compound's binding affinity. Additionally, the presence of a methoxy group at the 2-position and a methyl group at the 5-position further fine-tunes the compound's pharmacological properties by influencing its electronic distribution and steric interactions.

In conclusion, N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2-methoxy-5-methylbenzene-1-sulfonamide (CAS No. 946246-84-0) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for further study and development into novel therapeutic agents. As research continues to uncover new biological activities and mechanisms of action for this class of compounds, it is likely that N-(furan carboxylic acid)-derived molecules will play an increasingly important role in drug discovery efforts.